![molecular formula C17H14O3 B2617778 3-(4-Methoxyphenyl)-4-methylchromen-2-one CAS No. 26087-09-2](/img/structure/B2617778.png)
3-(4-Methoxyphenyl)-4-methylchromen-2-one
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Overview
Description
3-(4-Methoxyphenyl)-4-methylchromen-2-one, also known as Circumin, is a natural compound found in the rhizome of the plant Curcuma longa. This compound has gained significant attention in the scientific community due to its potential therapeutic properties.
Scientific Research Applications
- Application : 3-(4-Methoxyphenyl)-4-methylchromen-2-one can be prepared via the Michael addition of N-heterocycles to chalcones. This methodology demonstrates good green metrics, making it an environmentally friendly approach .
- Relevance : Triazole derivatives, including 3-(4-Methoxyphenyl)-4-methylchromen-2-one, exhibit biological effects due to their structural characteristics. They are valuable precursors for bioactive compounds .
- Potency : Among these derivatives, 4-methoxyphenyl-substituted 1,3-oxazoheterocycle-fused 1,2,3-triazole demonstrated potent cytotoxic activity against human tumor cell lines .
- Role : 3-Aryl-3-triazolylpropiophenones, structurally related to 3-(4-Methoxyphenyl)-4-methylchromen-2-one, have been described as efficient components in fungicide, bactericide, and herbicide formulations .
Organic Synthesis and Catalysis
Medicinal Chemistry
Anticancer Research
Material Science
Herbicides and Fungicides
Biological Targeting
Mechanism of Action
Target of Action
It is known that many indole derivatives, which share a similar structure with this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, some indole derivatives are known to inhibit the activation of certain proteins, thereby exerting their biological effects .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these pathways can lead to a range of outcomes, depending on the specific biological activity of the compound.
Pharmacokinetics
A study on a similar compound suggests that these compounds meet the admet and drug-likeness requirements without a single instance of lipinski’s rule of five violations . This suggests that they may have good bioavailability.
Result of Action
Based on the known effects of similar compounds, it can be inferred that it may have a range of effects at the molecular and cellular level, depending on its specific biological activity .
properties
IUPAC Name |
3-(4-methoxyphenyl)-4-methylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O3/c1-11-14-5-3-4-6-15(14)20-17(18)16(11)12-7-9-13(19-2)10-8-12/h3-10H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTMFLYCPLGOGIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=CC=CC=C12)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methoxyphenyl)-4-methylchromen-2-one |
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